Cas no 2172319-24-1 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid
• CAS No: 2172319-24-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6361051
• PubChem ID: 165542123
• Update Time: 2025-10-28

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid
• EN300-1485016
• 2172319-24-1
• 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}cycloheptane-1-carboxylic acid

• Inchi： 1S/C28H32N2O5/c31-25(32)22-12-2-1-3-13-24(22)30-26(33)28(14-15-28)17-29-27(34)35-16-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,22-24H,1-3,12-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： DNCKCOZUEJSKAP-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1CCCCCC1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid

Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid (CAS No. 2172319-24-1)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid, identified by its CAS number 2172319-24-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cycloheptane core, an amide linkage, and a fluorinated aromatic group. The presence of these structural motifs not only imparts unique chemical properties but also opens up a plethora of possibilities for its application in drug discovery and molecular engineering.

The fluorenylmethoxycarbonyl (Fmoc) protecting group in the molecule's name is a critical feature that underscores its synthetic utility. Fmoc is widely employed in peptide synthesis due to its stability under mild conditions and ease of removal, making it an indispensable tool for constructing complex polypeptides. The incorporation of the Fmoc moiety in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid suggests that this compound could serve as a valuable intermediate in the synthesis of larger, more complex biomolecules, particularly those requiring precise control over amino acid sequence and conformation.

The cyclopropane ring is another notable structural element within this compound. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. In pharmaceutical contexts, cyclopropane-containing molecules often exhibit improved metabolic stability and bioavailability, attributes that are highly desirable in drug design. The presence of the cyclopropane unit in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid may contribute to its potential as a building block for next-generation therapeutics.

Beyond its structural complexity, this compound has relevance in contemporary research due to its potential applications in modulating biological pathways. Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development, owing to their ability to enhance binding affinity and metabolic stability. The fluorene moiety in the molecule's name is a prime example of such a structural feature. Fluorene derivatives are frequently explored for their photophysical properties and their role as pharmacophores in various therapeutic agents.

The amide functional group within 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid also plays a pivotal role in determining its chemical behavior. Amides are ubiquitous in biological systems and are integral to the structure of proteins and nucleic acids. Their ability to form hydrogen bonds makes them crucial for maintaining the three-dimensional structure of biomolecules. In drug design, amide linkages are often used to improve solubility and binding interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid and target proteins. These computational approaches have been instrumental in accelerating the drug discovery process by narrowing down candidate compounds for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary results suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development. The combination of structural features such as the Fmoc group, cyclopropane ring, and fluorinated aromatic moiety positions this molecule as a versatile tool for medicinal chemists.

The synthesis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step procedure involves careful manipulation of functional groups while maintaining high yields and purity standards. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are employed to construct the complex framework step-by-step. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also demonstrate the feasibility of producing structurally intricate molecules on a laboratory scale.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. Fluorinated aromatic compounds are particularly valuable in developing advanced materials with enhanced durability and functionality. Additionally, the structural motifs present in 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid could inspire novel agrochemical formulations designed to improve crop protection while minimizing environmental impact.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}cycloheptane-1-carboxylic acid will play an increasingly important role in addressing complex diseases. The integration of cutting-edge synthetic methods with advanced computational tools will further enhance our ability to design molecules with tailored biological activities. This interdisciplinary approach underscores the dynamic nature of modern chemical research and its potential to transform healthcare.

In conclusion, 2-{1-({(9H-fluorenine mthoxy carbom ylamino) mthly clyclopr pan amid o }cly clohe ptan e - 14 - car box y l ic ac id) (CAS No. 2172319 - 24 - 11 ) is a structurally fascinating compound with significant potential applications across multiple scientific disciplines. Its unique combination of functional groups and structural motifs positions it as a valuable asset for researchers engaged in drug discovery, materials science, and beyond. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly contribute to innovative solutions for global challenges.